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Compound of Interest

Compound Name: 2,4-Dichloronitrobenzene

Cat. No.: B057281 Get Quote

Essential Safety and Handling Guide for 2,4-
Dichloronitrobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

2,4-Dichloronitrobenzene (CAS No. 611-06-3). Adherence to these procedures is essential to

ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2,4-Dichloronitrobenzene is a toxic chemical that may cause skin, eye, and respiratory tract

irritation.[1][2] It is harmful if swallowed and toxic in contact with skin.[3][4] Due to the lack of

extensive toxicological data, it should be handled with extreme care.[1][2]

Recommended Personal Protective Equipment
Proper PPE is the first line of defense against exposure. The following table summarizes the

required PPE for handling 2,4-Dichloronitrobenzene.
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PPE Category Specification Rationale

Hand Protection

Butyl rubber or Viton™ gloves

for prolonged contact. Nitrile

gloves (minimum 8 mil) for

incidental (splash) contact.

Always inspect gloves for

degradation or punctures

before use.

Butyl rubber and Viton™ offer

superior resistance to nitro

compounds and chlorinated

solvents.[5] Nitrile gloves

provide adequate protection

against splashes but should be

replaced immediately upon

contamination.

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

To protect eyes from contact

with the chemical, which can

cause serious irritation.[1][2]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges and

particulate pre-filters is

required if handling outside of

a certified chemical fume hood

or in poorly ventilated areas.

For firefighting, a self-

contained breathing apparatus

(SCBA) is mandatory.[6]

To prevent inhalation of dust or

vapors, which can cause

respiratory tract irritation.[1][2]

Protective Clothing

A chemically resistant lab coat

or apron. For larger quantities

or tasks with a high risk of

splashing, a full-body

chemical-resistant suit (e.g.,

Tychem®) is recommended.

To prevent skin contact with

the chemical.

Footwear
Closed-toe shoes made of a

chemically resistant material.

To protect feet from potential

spills.
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Physicochemical and Exposure Data
Understanding the properties of 2,4-Dichloronitrobenzene is crucial for safe handling and

emergency planning.

Property Value Source

CAS Number 611-06-3 [3][4]

Appearance
Pale yellow needles or amber

crystalline solid
[7]

Melting Point 29-32 °C (84-90 °F) [4]

Boiling Point 258 °C (496 °F) [4]

Water Solubility 188 mg/L at 20 °C

Vapor Pressure 0.014 mmHg at 25 °C [8]

Occupational Exposure Limits

(OELs)

No specific OEL for 2,4-

Dichloronitrobenzene. Estonia

and Japan have an OEL of 1

mg/m³ for

'chloronitrobenzenes'.

[1]

Operational Plan for Handling 2,4-
Dichloronitrobenzene
A systematic approach to handling this chemical will minimize the risk of exposure.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

PPE Inspection: Inspect all PPE for damage or contamination before use.
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Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials is readily available.

Handling Procedure
Work Area: All handling of 2,4-Dichloronitrobenzene must be performed within a certified

chemical fume hood.

Dispensing: Carefully dispense the required amount of the chemical, avoiding the generation

of dust.

Container Management: Keep the container tightly closed when not in use.

Avoid Incompatibilities: Keep away from strong oxidizing agents and strong bases.[1]

Post-Handling: Thoroughly wash hands and any potentially contaminated skin with soap and

water after handling.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection
Waste Container: Collect all 2,4-Dichloronitrobenzene waste, including contaminated

consumables (e.g., gloves, weighing paper), in a designated, labeled, and sealed hazardous

waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2,4-Dichloronitrobenzene".

Spill Residue: Any material used to clean up a spill should also be placed in the hazardous

waste container.

Disposal Procedure
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Licensed Disposal Vendor: All hazardous waste must be disposed of through a licensed and

approved hazardous waste disposal company.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove contaminated clothing.

Flush the affected skin area with plenty of soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water to

drink. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

Collect the absorbed material into a sealed

container for hazardous waste disposal.

Ventilate the area.
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Workflow for Safe Handling of 2,4-
Dichloronitrobenzene

Safe Handling Workflow for 2,4-Dichloronitrobenzene
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Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 2,4-
Dichloronitrobenzene, from preparation to disposal and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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